Cas no 2567488-96-2 ((2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione)

• Product Name: (2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2567488-96-2
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• MDL: MFCD32879136
• CID: 5656555
• PubChem ID: 155820454
• Update Time: 2025-10-28

(2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-27694673
• (2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione
• 2567488-96-2

• MDL： MFCD32879136
• Inchi： 1S/C7H16N2O2S/c1-7-6-9(3-2-8)4-5-12(7,10)11/h7H,2-6,8H2,1H3/t7-/m1/s1
• InChI Key： YDGTUCPNNOLRPJ-SSDOTTSWSA-N
• SMILES： S1(CCN(CCN)C[C@H]1C)(=O)=O

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione

Comprehensive Overview of (2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione (CAS No. 2567488-96-2)

The compound (2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione (CAS No. 2567488-96-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiomorpholine core with a methyl and aminoethyl substitution, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its stereospecific (2R) configuration, which often plays a critical role in biological activity and receptor binding.

In recent years, the demand for chiral building blocks like (2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione has surged due to their applications in asymmetric synthesis and medicinal chemistry. This compound's sulfone moiety (1lambda6-thiomorpholine-1,1-dione) is particularly noteworthy, as sulfone-containing compounds are frequently explored for their anti-inflammatory and enzyme inhibitory properties. Its aminoethyl side chain further enhances its versatility, enabling conjugation with other pharmacophores or targeting specific biological pathways.

The synthesis and characterization of CAS No. 2567488-96-2 have been topics of discussion in academic and industrial circles. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its purity and stereochemistry. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound to minimize waste and improve sustainability.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of (2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione?" Preliminary studies suggest its relevance in neurological disorders and metabolic diseases, though further clinical validation is required. Another trending query is: "How does the stereochemistry of CAS No. 2567488-96-2 influence its biological activity?" The (2R) configuration is hypothesized to enhance selectivity for certain biological targets, reducing off-target effects—a key consideration in modern drug design.

From an SEO perspective, terms like "thiomorpholine derivatives", "sulfone-based pharmaceuticals", and "chiral amine synthesis" are frequently associated with this compound. These keywords reflect the broader interest in precision medicine and targeted therapies, which rely heavily on structurally nuanced molecules like (2R)-4-(2-aminoethyl)-2-methyl-1lambda6-thiomorpholine-1,1-dione. Its potential role in catalysis and material science further expands its appeal across interdisciplinary fields.

In conclusion, CAS No. 2567488-96-2 represents a compelling case study in the intersection of organic chemistry and biomedical innovation. As research progresses, its applications in drug development, bioconjugation, and beyond are likely to grow, solidifying its place in the scientific lexicon. For researchers and industry professionals, staying updated on the latest findings about this compound is essential to leveraging its full potential.